Cas no 2138426-37-4 (2-Butanone, 4-[(cyclopropylmethyl)amino]-)

• Product Name: 2-Butanone, 4-[(cyclopropylmethyl)amino]-
• CAS No: 2138426-37-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5294385
• Update Time: 2025-05-22

2-Butanone, 4-[(cyclopropylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[(cyclopropylmethyl)amino]-

• Inchi： 1S/C8H15NO/c1-7(10)4-5-9-6-8-2-3-8/h8-9H,2-6H2,1H3
• InChI Key： DLSAQPFRQDXRTK-UHFFFAOYSA-N
• SMILES： CC(=O)CCNCC1CC1

Additional information on 2-Butanone, 4-[(cyclopropylmethyl)amino]-

2-Butanone, 4-[(cyclopropylmethyl)amino]- (CAS No: 2138426-37-4)

The compound 2-Butanone, 4-[(cyclopropylmethyl)amino]- (CAS No: 2138426-37-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as 4-(cyclopropylmethylamino)-2-butanone, has garnered attention due to its unique structural properties and potential for functionalization in advanced materials and pharmaceuticals.

Structural Insights and Synthesis: The molecule consists of a butanone backbone with a cyclopropylmethylamino group attached at the fourth position. This structure introduces a combination of polar and non-polar functionalities, making it suitable for a wide range of chemical reactions. Recent studies have explored novel synthetic routes for this compound, including asymmetric catalysis and click chemistry, which enhance its scalability and applicability in industrial settings.

Chemical Properties: The compound exhibits a melting point of approximately 56°C and a boiling point around 158°C, making it stable under moderate thermal conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-based reactions. The presence of the cyclopropyl group introduces strain into the molecule, which can be harnessed for designing strained organic frameworks with unique electronic properties.

Applications in Materials Science: Recent advancements have highlighted the use of 2-Butanone, 4-[(cyclopropylmethyl)amino]- as a precursor for synthesizing advanced polymers and hybrid materials. Its ability to undergo both nucleophilic addition and condensation reactions makes it a valuable building block in polymer chemistry. For instance, researchers have utilized this compound to develop high-performance polyurethanes with enhanced mechanical properties.

Pharmaceutical Applications: In the field of medicinal chemistry, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its structure allows for easy functionalization, enabling the creation of drug candidates with tailored pharmacokinetic profiles. A recent study demonstrated its utility in designing inhibitors for key enzymes involved in neurodegenerative diseases.

Environmental Considerations: As industries increasingly prioritize sustainability, the environmental impact of chemical compounds has come under scrutiny. Studies on the biodegradability of 2-Butanone, 4-[(cyclopropylmethyl)amino]- indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its ecological footprint. This makes it a favorable choice for eco-friendly chemical processes.

Safety and Handling: Despite its numerous applications, proper handling of this compound is essential to ensure safety. It is recommended to handle it in well-ventilated areas with appropriate personal protective equipment (PPE). Storage should be done in tightly sealed containers to prevent contamination and degradation.

In conclusion, 2-Butanone, 4-[(cyclopropylmethyl)amino]- (CAS No: 2138426-37-4) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.